Nonanal Nonanal Nonanal is a clear brown liquid characterized by a rose-orange odor. Insoluble in water. Found in at least 20 essential oils, including rose and citrus oils and several species of pine oil.
Nonanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of nonanoic acid. Metabolite observed in cancer metabolism. It has a role as a human metabolite and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It derives from a nonanoic acid.
Pelargonaldehyde, also known as nonyl aldehyde, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, pelargonaldehyde is considered to be a fatty aldehyde lipid molecule. Pelargonaldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Pelargonaldehyde has been detected in multiple biofluids, such as feces, saliva, and blood. Within the cell, pelargonaldehyde is primarily located in the membrane (predicted from logP). Pelargonaldehyde exists in all eukaryotes, ranging from yeast to humans. Pelargonaldehyde can be biosynthesized from nonanoic acid. Pelargonaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as olive, common grape, ginger, and chinese cinnamon. This makes pelargonaldehyde a potential biomarker for the consumption of these food products. Pelargonaldehyde is a potentially toxic compound. Pelargonaldehyde has been linked to the inborn metabolic disorders including celiac disease.
Brand Name: Vulcanchem
CAS No.: 124-19-6
VCID: VC0032974
InChI: InChI=1S/C9H18O/c1-2-3-4-5-6-7-8-9-10/h9H,2-8H2,1H3
SMILES: CCCCCCCCC=O
Molecular Formula: C9H18O
Molecular Weight: 142.24 g/mol

Nonanal

CAS No.: 124-19-6

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VCID: VC0032974

Molecular Formula: C9H18O

Molecular Weight: 142.24 g/mol

Nonanal - 124-19-6

CAS No. 124-19-6
Product Name Nonanal
Molecular Formula C9H18O
Molecular Weight 142.24 g/mol
IUPAC Name nonanal
Standard InChI InChI=1S/C9H18O/c1-2-3-4-5-6-7-8-9-10/h9H,2-8H2,1H3
Standard InChIKey GYHFUZHODSMOHU-UHFFFAOYSA-N
SMILES CCCCCCCCC=O
Canonical SMILES CCCCCCCCC=O
Boiling Point 374 to 378 °F at 760 mm Hg (NTP, 1992)
191.0 °C
195 °C
Colorform Colorless liquid
Density 0.8264 at 72 °F (NTP, 1992)
d24 0.83
0.8264 g/cu cm at 22 °C
0.820-0.830
Flash Point 182 °F (NTP, 1992)
64 °C (147 °F) - closed cup
Melting Point 145 °F (NTP, 1992)
-19.3 °C
Physical Description Nonanal is a clear brown liquid characterized by a rose-orange odor. Insoluble in water. Found in at least 20 essential oils, including rose and citrus oils and several species of pine oil.
Liquid
colourless to yellow liquid/fruity odou
Description Nonanal is a clear brown liquid characterized by a rose-orange odor. Insoluble in water. Found in at least 20 essential oils, including rose and citrus oils and several species of pine oil.
Nonanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of nonanoic acid. Metabolite observed in cancer metabolism. It has a role as a human metabolite and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It derives from a nonanoic acid.
Pelargonaldehyde, also known as nonyl aldehyde, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, pelargonaldehyde is considered to be a fatty aldehyde lipid molecule. Pelargonaldehyde exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Pelargonaldehyde has been detected in multiple biofluids, such as feces, saliva, and blood. Within the cell, pelargonaldehyde is primarily located in the membrane (predicted from logP). Pelargonaldehyde exists in all eukaryotes, ranging from yeast to humans. Pelargonaldehyde can be biosynthesized from nonanoic acid. Pelargonaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as olive, common grape, ginger, and chinese cinnamon. This makes pelargonaldehyde a potential biomarker for the consumption of these food products. Pelargonaldehyde is a potentially toxic compound. Pelargonaldehyde has been linked to the inborn metabolic disorders including celiac disease.
Shelf Life Chemical stability: Stable under recommended storage conditions. Contains the following stabiliser(s): alpha-Tocopherol (>=0 - <=0.1 %)
Solubility Insoluble (<1mg/ml) (NTP, 1992)
6.75e-04 M
0.096 mg/mL at 25 °C
In water, 96 mg/L at 25 °C
Soluble in ethyl ether, chloroform
Soluble in three volumes 70% alcohol, in mineral oil; insoluble in glycerol
soluble in alcohol, most fixed oils, propylene glycol; insoluble in glycerol
1 ml in 3 ml of 70% alcohol (in ethanol)
Synonyms Nonanaldehyde; Aldehyde C 09; Aldehyde C 9; NSC 5518; Nonaldehyde; Nonanoic aldehyde; Nonylaldehyde; Nonylic Aldehyde; Pelargonaldehyde; Pelargonic Aldehyde; n-Nonanal; n-Nonylaldehyde
Vapor Pressure 0.37 mmHg
3.7X10-1 mm Hg at 25 °C /Extrapolated/
PubChem Compound 31289
Last Modified Nov 11 2021
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